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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzoic acid

Cat. No.: B020687 Get Quote

In-Depth Technical Guide: 2-Amino-4-
fluorobenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 2-Amino-4-fluorobenzoic
acid, a key intermediate in the synthesis of various pharmaceutical compounds and

agrochemicals. Its structural features, including the amino group and the electron-withdrawing

fluorine atom, make it a versatile building block for developing novel molecules.

Core Physicochemical Properties
2-Amino-4-fluorobenzoic acid, also known as 4-Fluoroanthranilic acid, is a substituted

benzoic acid.[1] The presence of its functional groups allows for a variety of chemical reactions,

making it a valuable component in the synthesis of anti-inflammatory, antimicrobial, and

antitumor agents.[2]

Quantitative Data Summary
The fundamental molecular properties of 2-Amino-4-fluorobenzoic acid are summarized

below. This data is critical for reaction stoichiometry, analytical characterization, and

formulation development.
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Property Value References

Molecular Formula C₇H₆FNO₂ [1][2][3][4]

Molecular Weight 155.13 g/mol [1][2][4]

Exact Mass 155.126 g/mol [3]

CAS Number 446-32-2 [3]

EC Number 207-163-9 [3]

Melting Point 192-196 °C [4]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers and properties.
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Core properties of 2-Amino-4-fluorobenzoic acid.

This document serves as a concise reference for professionals engaged in chemical synthesis

and drug discovery. No experimental protocols were cited in the source materials for this

summary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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